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Compound of Interest

Compound Name: Celesticetin

Cat. No.: B1251394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation and storage of celesticetin
stock solutions for use in research and drug development applications. Adherence to these

guidelines is crucial for ensuring the stability, and activity of the compound, leading to

reproducible experimental results.

Introduction
Celesticetin is a lincosamide antibiotic produced by the bacterium Streptomyces caelestis. It is

active against Gram-positive bacteria and various plant pathogens. Accurate preparation and

proper storage of celesticetin stock solutions are fundamental for in vitro and in vivo studies

investigating its mechanism of action, antibacterial spectrum, and potential therapeutic

applications.

Quantitative Data Summary
The following table summarizes the key quantitative data for the preparation and storage of

celesticetin.
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Parameter Value Source

Molecular Weight 528.62 g/mol [1]

Appearance Solid powder [1]

Solubility Soluble in DMSO [1]

Recommended Solvent Dimethyl sulfoxide (DMSO) [1]

Storage of Solid

Short-term (days to weeks): 0 -

4°C, dry and dark. Long-term

(months to years): -20°C, dry

and dark.

[1]

Stock Solution Storage

Short-term (days to weeks): 0 -

4°C. Long-term (months):

-20°C.

Shelf Life (Solid) >3 years if stored properly

Experimental Protocols
Materials

Celesticetin powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Protocol for Preparation of a 10 mM Celesticetin Stock
Solution in DMSO
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This protocol describes the preparation of a 10 mM stock solution. The volumes can be scaled

as needed.

Pre-weighing Preparation: Before opening, bring the vial of celesticetin powder to room

temperature to prevent condensation of moisture onto the compound.

Weighing Celesticetin: Carefully weigh out the desired amount of celesticetin powder using

a calibrated analytical balance. For 1 mL of a 10 mM stock solution, you will need 5.29 mg of

celesticetin (assuming 100% purity).

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol ) x 1000 (mg/g)

Example: 10 mM x 0.001 L x 528.62 g/mol x 1000 mg/g = 5.2862 mg

Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the vial containing the

celesticetin powder. For a 10 mM stock solution, if you weighed 5.29 mg, you would add 1

mL of DMSO.

Ensuring Complete Dissolution: Tightly cap the vial and vortex thoroughly until the

celesticetin is completely dissolved. Gentle warming in a 37°C water bath can be used to

aid dissolution if necessary. Visually inspect the solution to ensure no solid particles remain.

Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes in sterile microcentrifuge tubes. The volume of the aliquots should be

appropriate for your planned experiments.

Labeling: Clearly label each aliquot with the name of the compound (Celesticetin), the

concentration (10 mM), the solvent (DMSO), the date of preparation, and your initials.

Storage and Stability
Proper storage is critical to maintain the integrity of the celesticetin stock solution.

Short-term Storage: For use within days to a few weeks, store the aliquots at 0 - 4°C.

Long-term Storage: For storage longer than a few weeks, store the aliquots at -20°C.
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Protect the stock solution from light by storing it in a dark container or wrapping the vials in

aluminum foil. Avoid repeated freeze-thaw cycles, as this can degrade the compound.

Visualizations
Experimental Workflow
The following diagram illustrates the workflow for preparing a celesticetin stock solution.
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Stock Solution Preparation

Storage

Start: Obtain Celesticetin Powder

Weigh Celesticetin Powder

1.

Dissolve in DMSO

2.

Vortex to Mix

3.

Aliquot into Single-Use Tubes

4.

Label Aliquots

5.

Select Storage Condition

Short-term Storage
(0-4°C)

Days to Weeks

Long-term Storage
(-20°C)

Months

Ready for Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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